Ethyl dibromoacetate

Specification

• CAS No.: 617-33-4
• Molecular Formula: C4H6Br2O2
• Molecular Weight: 245.9 g/mol
• IUPAC Name: ethyl 2,2-dibromoacetate
• Standard InChI: InChI=1S/C4H6Br2O2/c1-2-8-4(7)3(5)6/h3H,2H2,1H3
• Standard InChI Key: NIJGVVHCUXNSLL-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(Br)Br
• Canonical SMILES: CCOC(=O)C(Br)Br
• Boiling Point: 194.0 °C

Introduction

Synthesis Methods

• Bromination of Acetic Acid: A common method involves the direct bromination of acetic acid under controlled conditions.

• Reactions with Other Compounds: Ethyl dibromoacetate can also participate in reactions with thiosemicarbazones and other nucleophiles to form diverse products, showcasing its versatility in organic synthesis.

• Toxicology and Safety

Ethyl dibromoacetate's safety profile is critical for its handling in laboratory and industrial settings. The compound is classified as hazardous, and appropriate safety measures must be taken during its use.

Toxicological Data

• Research Findings

Recent studies have explored the reactivity of ethyl dibromoacetate in various chemical environments. For instance:

• Microwave-Assisted Synthesis: Research indicates that microwave-assisted methods can enhance reaction yields significantly compared to traditional heating methods.

• Biological Activity: Compounds derived from ethyl dibromoacetate have shown promising biological activities, including antibacterial and antifungal properties.

Ethyl dibromoacetate is a significant compound in organic chemistry with various applications in synthesis and potential pharmaceutical development. Its properties and reactivity make it a valuable intermediate for further research and application in diverse fields.